Cas no 53897-27-1 (Butanamide, 4-cyano-)
Butanamide, 4-cyano- structure
Product Name:Butanamide, 4-cyano-
CAS No:53897-27-1
MF:C5H8N2O
MW:112.129820823669
CID:356106
PubChem ID:534243
Update Time:2025-04-19
Butanamide, 4-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 4-cyano-
- 4-cyanobutanamide
- AKOS006340723
- SCHEMBL3106710
- 4-Cyano-butanamide
- 4-Cyanobutyramide
- 53897-27-1
- DTXSID60336514
- NHMAWNBVHVQDPU-UHFFFAOYSA-N
-
- Inchi: 1S/C5H8N2O/c6-4-2-1-3-5(7)8/h1-3H2,(H2,7,8)
- InChI Key: NHMAWNBVHVQDPU-UHFFFAOYSA-N
- SMILES: O=C(CCCC#N)N
Computed Properties
- Exact Mass: 112.06374
- Monoisotopic Mass: 112.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.9Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.9
Experimental Properties
- PSA: 66.88
Butanamide, 4-cyano- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
53897-27-1 (Butanamide, 4-cyano-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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